Cas no 952182-79-5 (Ethyl 4-(2-naphthylcarbonyl)-3-isoxazolecarboxylate)

• Product Name: Ethyl 4-(2-naphthylcarbonyl)-3-isoxazolecarboxylate
• CAS No: 952182-79-5
• MF: C₁₇H₁₃NO₄
• MW: 295.289424657822
• MDL: MFCD09152755
• CID: 3157860
• PubChem ID: 24213903
• Update Time: 2025-04-21

Ethyl 4-(2-naphthylcarbonyl)-3-isoxazolecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(2-naphthoyl)isoxazole-3-carboxylate
• MFCD09152755
• NA-0711
• ethyl 4-(naphthalene-2-carbonyl)-1,2-oxazole-3-carboxylate
• Ethyl4-(2-naphthoyl)isoxazole-3-carboxylate
• ethyl 4-(2-naphthylcarbonyl)-3-isoxazolecarboxylate
• AKOS005073632
• CS-0366269
• 952182-79-5
• Ethyl 4-(2-naphthylcarbonyl)-3-isoxazolecarboxylate

• MDL： MFCD09152755
• Inchi： 1S/C17H13NO4/c1-2-21-17(20)15-14(10-22-18-15)16(19)13-8-7-11-5-3-4-6-12(11)9-13/h3-10H,2H2,1H3
• InChI Key： YIPBACNINJIVPQ-UHFFFAOYSA-N
• SMILES： O1C=C(C(C(=O)OCC)=N1)C(C1=CC=C2C=CC=CC2=C1)=O

Computed Properties

• Exact Mass: 295.08445790Da
• Monoisotopic Mass: 295.08445790Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• Melting Point: 97-99°

Ethyl 4-(2-naphthylcarbonyl)-3-isoxazolecarboxylate Security Information

• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C